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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the foliar application of Trinexapac-

ethyl (TE), a plant growth regulator widely used in turfgrass management and agriculture. The

following sections detail the mode of action, factors influencing foliar uptake, and experimental

protocols to optimize its efficacy.

Introduction to Trinexapac-ethyl
Trinexapac-ethyl is a cyclohexanedione derivative that acts as a plant growth regulator by

inhibiting the biosynthesis of gibberellins, which are plant hormones responsible for cell

elongation.[1] When applied to foliage, TE is absorbed by the leaves and translocated to the

growing points of the plant.[1][2] This inhibition of gibberellin synthesis results in reduced stem

elongation, leading to more compact and robust plant growth.[1] In turfgrass, this translates to

reduced mowing frequency, improved turf density, and enhanced stress tolerance.[1]

Mode of Action: Inhibition of Gibberellin
Biosynthesis
Trinexapac-ethyl specifically targets the late stages of gibberellin (GA) biosynthesis. It inhibits

the 3β-hydroxylase enzyme, which is responsible for the conversion of inactive GA precursors

(like GA20) into bioactive GAs (like GA1).[3] This leads to an accumulation of the precursor
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GA20 and a reduction in the levels of active GA1, ultimately causing a cessation of cell

elongation in the vegetative stage of the plant.[3]
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Figure 1: Simplified signaling pathway of Trinexapac-ethyl's mode of action.

Factors Influencing Foliar Uptake and Efficacy
The effectiveness of a foliar application of Trinexapac-ethyl is highly dependent on several

factors that influence its absorption into the leaf tissue.

Spray Carrier Volume and Droplet Size
Optimizing spray volume and droplet size is critical for maximizing foliar coverage and uptake.

Low Carrier Volume: Applying TE in lower water volumes (e.g., 20 to 30 gallons per acre) is

recommended to ensure the product remains on the leaf surface, as any runoff to the soil is

ineffective.

Fine to Medium Droplets: Finer spray droplets generally lead to better leaf coverage and

increased uptake. However, very fine droplets are more susceptible to drift. A balance must

be struck to ensure optimal deposition on the target foliage. Studies have shown that

increasing droplet size can reduce the efficacy of some herbicides by 2 to 7 percent.[4] The

use of specific nozzles can help in achieving the desired droplet size spectrum.

Adjuvants
The addition of adjuvants to the spray solution can significantly enhance the uptake and

efficacy of Trinexapac-ethyl.
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Surfactants: Non-ionic surfactants are often recommended to improve the spreading of spray

droplets on the leaf surface, thereby increasing the contact area for absorption.

Ammonium Sulfate (AMS): AMS can counteract the negative effects of hard water on TE

efficacy. Hard water containing calcium and magnesium ions can reduce the uptake of some

herbicides. The addition of AMS can help to condition the water and improve absorption.

Citric Acid: Reducing the pH of the spray solution with citric acid has been shown to improve

the effectiveness of Trinexapac-ethyl, potentially allowing for a reduction in the application

dose.[5][6][7]

Environmental Conditions
Environmental factors at the time of application can influence the rate of foliar uptake.

Temperature: Higher temperatures can increase the rate of TE breakdown by the plant,

potentially requiring adjustments in application intervals.

Humidity: Higher humidity levels can slow the drying of spray droplets on the leaf surface,

allowing more time for absorption.

Rainfastness: Trinexapac-ethyl is generally considered rainfast within one hour of

application. However, the addition of certain adjuvants, such as organosilicone surfactants,

may improve rainfastness, potentially reducing this time to as little as 15 minutes.

Quantitative Data on Application Parameters
The following tables summarize quantitative data from various studies on the application of

Trinexapac-ethyl.

Table 1: Effect of Adjuvants on Trinexapac-ethyl Efficacy in Spring Barley
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Treatment
Application Rate
(L/ha)

Adjuvant
Stem Height
Reduction (%)

Trinexapac-ethyl 0.4 (Full Dose) None 14.6

Trinexapac-ethyl 0.2 (Reduced Dose) None 6.8

Trinexapac-ethyl 0.2 (Reduced Dose)
Organosilicone

Surfactant

Not significantly

different from reduced

dose alone

Trinexapac-ethyl 0.2 (Reduced Dose) Ammonium Sulphate Similar to full dose

Trinexapac-ethyl 0.2 (Reduced Dose) Citric Acid Similar to full dose

Data adapted from studies on spring barley, indicating the potential for dose reduction with

certain adjuvants.[6][7]

Table 2: Application Rates of Trinexapac-ethyl for Growth Regulation in Turfgrass

Turfgrass Species
Application Rate (kg
a.i./ha)

Application Interval

Creeping Bentgrass 0.017 Weekly

Creeping Bentgrass 0.033 Bi-weekly

Creeping Bentgrass 0.05 Tri-weekly

Five Cool-Season Species 0.375
1 to 3 applications from May to

July

Various Turfgrasses 56.5 + 56.5 (sequential) 20-day interval

Various Turfgrasses 113.0 + 113.0 (sequential) 20-day interval

Data compiled from multiple studies investigating the effects of different TE application

regimens.[8][9][10]
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Protocol for Evaluating the Effect of Adjuvants on
Trinexapac-ethyl Efficacy
This protocol describes a field experiment to assess the impact of different adjuvants on the

growth-regulating effects of Trinexapac-ethyl on a target turfgrass species.

Objective: To determine if the addition of selected adjuvants can enhance the efficacy of

Trinexapac-ethyl, potentially allowing for reduced application rates.

Materials:

Trinexapac-ethyl formulation

Selected adjuvants (e.g., non-ionic surfactant, ammonium sulfate, citric acid)

Calibrated plot sprayer with appropriate nozzles

Established turfgrass plots (e.g., perennial ryegrass, creeping bentgrass)

Measuring equipment for plant height and clipping yield

Water source with known hardness

Methodology:

Experimental Design:

Establish a randomized complete block design with a minimum of four replications.

Treatments should include:

Untreated control

Trinexapac-ethyl at the recommended rate

Trinexapac-ethyl at a reduced rate (e.g., 50% of recommended)
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Reduced rate of Trinexapac-ethyl tank-mixed with each selected adjuvant at its

recommended concentration.

Plot Preparation and Maintenance:

Use established, uniform turfgrass plots.

Maintain consistent mowing height, irrigation, and fertilization across all plots throughout

the experiment.

Treatment Application:

Calibrate the sprayer to deliver a consistent and accurate spray volume (e.g., 20-30

gallons per acre).

Prepare spray solutions immediately before application. For treatments with adjuvants,

add the adjuvant to the water before adding the Trinexapac-ethyl.

Apply treatments uniformly to the respective plots.

Data Collection:

Measure plant height at regular intervals (e.g., weekly) after application.

Collect and weigh clippings from a defined area within each plot at each mowing event.

Visually assess turf quality and color.

Data Analysis:

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatments.

Compare the performance of the reduced-rate-plus-adjuvant treatments to the full-rate

treatment.
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Figure 2: Experimental workflow for evaluating adjuvant effects on Trinexapac-ethyl.

Protocol for Assessing Foliar Uptake of Radiolabeled
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This protocol provides a methodology for quantifying the foliar absorption of Trinexapac-ethyl

using a radiolabeled form of the compound.

Objective: To determine the rate and extent of Trinexapac-ethyl uptake through the leaves of a

target plant species.

Materials:

Radiolabeled Trinexapac-ethyl (e.g., ¹⁴C-labeled)

Non-labeled Trinexapac-ethyl

Target plants (e.g., turfgrass plugs or single plants in pots)

Micropipettes

Cellulose acetate solution or similar leaf washing solution

Scintillation vials

Scintillation cocktail

Liquid scintillation counter

Plant tissue oxidizer

Methodology:

Plant Preparation:

Grow healthy, uniform plants under controlled environmental conditions.

Select leaves of a similar age and position for treatment.

Preparation of Treatment Solution:

Prepare a treatment solution containing a known concentration of radiolabeled

Trinexapac-ethyl mixed with the desired formulation of non-labeled TE and any adjuvants

being tested.
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Application of Radiolabeled TE:

Apply a precise microdroplet (e.g., 1-10 µL) of the treatment solution to a specific area on

the adaxial (upper) surface of the selected leaves.

Time-Course Sampling:

At predetermined time intervals after application (e.g., 0, 1, 4, 8, 24, 48 hours), harvest the

treated leaves.

Leaf Washing:

Wash the surface of the treated leaf with a cellulose acetate solution or a suitable solvent

to remove any unabsorbed radiolabeled TE.

Collect the leaf wash in a scintillation vial.

Quantification of Unabsorbed TE:

Add scintillation cocktail to the vial containing the leaf wash.

Measure the radioactivity using a liquid scintillation counter to determine the amount of TE

that was not absorbed.

Quantification of Absorbed TE:

The treated leaf (after washing) can be combusted in a plant tissue oxidizer to capture the

released ¹⁴CO₂. The radioactivity is then measured to determine the amount of absorbed

TE.

Alternatively, the amount of absorbed TE can be calculated by subtracting the unabsorbed

amount (from the leaf wash) from the total amount applied.

Data Analysis:

Express the uptake as a percentage of the total applied radioactivity at each time point.

Plot the percentage of uptake over time to determine the absorption kinetics.
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Figure 3: Experimental workflow for a radiolabeled Trinexapac-ethyl foliar uptake study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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